5-ethylnonan-3-ol

Specification

• CAS No.: 19780-71-3
• Molecular Formula: C11H24O
• Molecular Weight: 172.31 g/mol
• IUPAC Name: 5-ethylnonan-3-ol
• Standard InChI: InChI=1S/C11H24O/c1-4-7-8-10(5-2)9-11(12)6-3/h10-12H,4-9H2,1-3H3
• Standard InChI Key: DWMKGYOHPSYFCS-UHFFFAOYSA-N
• SMILES: CCCCC(CC)CC(CC)O
• Canonical SMILES: CCCCC(CC)CC(CC)O

Introduction

Chemical Structure and Properties

Molecular Composition

5-Ethylnonan-3-ol has the molecular formula C₁₁H₂₄O, indicating it contains 11 carbon atoms, 24 hydrogen atoms, and one oxygen atom. The compound's structure features a nonane carbon backbone with an ethyl group (C₂H₅) branching from the fifth carbon and a hydroxyl group (-OH) attached to the third carbon position. This arrangement classifies it as a secondary alcohol, as the carbon bearing the hydroxyl group is connected to two other carbon atoms.

The compound has a molecular weight of 172.3077 g/mol, which places it in the medium range for organic alcohols. Its IUPAC Standard InChIKey is DWMKGYOHPSYFCS-UHFFFAOYSA-N, providing a standardized digital representation of its chemical structure that can be used for database searches and structural comparisons.

Physical Properties

5-Ethylnonan-3-ol exhibits physical properties that are consistent with its molecular structure and weight. The following table summarizes the key physical properties of the compound:

Property	Value	Units
Density	0.826	g/cm³
Boiling Point	223 (498.55)	°C (K) at 760 mmHg
Flash Point	99.2	°C
Index of Refraction	1.435	-
Exact Mass	172.183	g/mol
LogP	3.3638	-
Vapor Pressure	0.02	mmHg at 25°C
Polar Surface Area (PSA)	20.23	Ų

The compound has a relatively high boiling point of 223°C at atmospheric pressure (760 mmHg), which is consistent with its molecular weight and the presence of hydrogen bonding through the hydroxyl group. This boiling point was determined and reported in unpublished research by the American Petroleum Institute Research Project 50 in 1958.

The density of 5-ethylnonan-3-ol is 0.826 g/cm³, indicating that it is less dense than water, a common characteristic of many organic alcohols with significant hydrocarbon content. Its flash point of 99.2°C suggests that safety precautions should be taken when handling the compound at elevated temperatures.

Spectroscopic Properties

The index of refraction for 5-ethylnonan-3-ol is reported as 1.435, which is within the expected range for secondary alcohols of similar molecular weight. This property is important for analytical identification and purity assessment of the compound.

The compound's LogP value of 3.3638 indicates a relatively high lipophilicity, suggesting that the molecule has greater solubility in non-polar solvents than in water. This property is consistent with the compound's structure, which features a substantial hydrocarbon portion (the nonane backbone and ethyl branch) relative to its polar hydroxyl group.

Synthesis and Production

Industrial Production

The choice of production method would likely be influenced by factors such as desired purity, scale of production, available starting materials, and economic considerations. As with many specialized organic compounds, the production pathway would need to be optimized to maximize yield and minimize the formation of isomeric byproducts.

Applications and Uses

Current Applications

Based on its structural characteristics and physical properties, 5-ethylnonan-3-ol may find applications in several areas:

• As a potential intermediate in the synthesis of more complex organic compounds, particularly those requiring specific stereochemistry or branching patterns.

• In fragrance chemistry, where branched alcohols often contribute unique olfactory properties to perfume compositions.

• As a specialty solvent for particular chemical processes where its solubility profile offers advantages over more common solvents.

• In the formulation of certain industrial products where its physical properties (such as boiling point and viscosity) provide beneficial characteristics.

The relatively high boiling point and moderate vapor pressure of 5-ethylnonan-3-ol make it potentially useful in applications requiring thermal stability and reduced volatility.

Research Applications

In research settings, 5-ethylnonan-3-ol may serve as:

• A model compound for studying the reactivity and properties of branched secondary alcohols.

• A reference compound for analytical method development, particularly in gas chromatography and mass spectrometry.

• A starting material for the synthesis of novel compounds with potential biological activity or material science applications.

Its unique structure, combining a secondary alcohol functionality with a specific branching pattern, makes it valuable for understanding structure-property relationships in organic chemistry.